2-Chloro-4-iodo-3-methoxypyridine

• IUPAC Name: 2-chloro-4-iodo-3-methoxypyridine
• InChI: InChI=1S/C6H5ClINO/c1-10-5-4(8)2-3-9-6(5)7/h2-3H,1H3
• InChI Key: ARNXWSMVNLXZFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1Cl)I
• Molecular Formula: C6H5ClINO
• Molecular Weight: 269.47 g/mol

Description

2-Chloro-4-iodo-3-methoxypyridine is a chemical compound with the molecular formula C6H5ClINO. It has a molecular weight of 269.47. It is typically stored at 4°C and is available in powder form.

Molecular Structure Analysis

The InChI code for 2-Chloro-4-iodo-3-methoxypyridine is 1S/C6H5ClINO/c1-10-5-4(8)2-3-9-6(5)7/h2-3H,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

2-Chloro-4-iodo-3-methoxypyridine is a powder that is stored at 4°C. It has a molecular weight of 269.47.

Scientific Research Applications

Lithiation and Deprotonation Studies

Lithiation Pathways

Gros, Choppin, and Fort (2003) investigated the lithiation of 2-chloro and 2-methoxypyridine, revealing the complexity of C-3 lithiation through a proposed mechanism involving lithium dialkylamides. This study highlights the intricate nature of lithiation processes in substituted pyridines, suggesting a pathway through precomplexation and formation of dilithio intermediates (Gros, Choppin, & Fort, 2003).

Synthesis of Heterocycles and Catalysis

Furan-Fused Heterocycles

Conreaux et al. (2008) demonstrated the synthesis of furan-fused heterocycles from 3-iodo-4-methoxypyridin-2-ones, using a sequence of reactions that include Sonogashira-acetylide coupling, dealkylation, and regioselective annulation. This work underscores the utility of 2-Chloro-4-iodo-3-methoxypyridine derivatives in constructing complex heterocyclic structures (Conreaux, Belot, Desbordes, Monteiro, & Balme, 2008).

Reaction Mechanisms and Intermediates

Pyridyne Intermediates

Pieterse and Hertog (2010) explored the rearrangements during aminations of halopyridines, proposing a mechanism involving pyridyne intermediates. This research provides insight into the behavior of halopyridines under amination conditions, contributing to the understanding of reaction pathways involving 2-Chloro-4-iodo-3-methoxypyridine and its analogs (Pieterse & Hertog, 2010).

Material Science and Spectroscopy

Vibrational and Electronic Spectra

Arjunan et al. (2011) conducted a detailed study on the vibrational and electronic spectra of 2-chloro-6-methoxypyridine, a compound closely related to 2-Chloro-4-iodo-3-methoxypyridine. Through Fourier transform infrared (FTIR) and FT-Raman spectroscopy, combined with DFT calculations, they examined the effects of substituents on the spectral characteristics, providing valuable data for materials science research (Arjunan, Isaac, Rani, Mythili, & Mohan, 2011).

Safety and Hazards

This compound is considered hazardous and has been assigned the signal word "Danger". It has several hazard statements including H302, H315, H318, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.